Cas no 6725-74-2 (4-Bromo-1-(cyclopenten-1-yl)benzene)

• Product Name: 4-Bromo-1-(cyclopenten-1-yl)benzene
• CAS No: 6725-74-2
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 1038922
• Update Time: 2025-11-02

4-Bromo-1-(cyclopenten-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-Bromocyclopent-2-en-1-yl)benzene
• 1-BROMO-4-CYCLOPENTENYLBENZENE
• 1-(4-bromophenyl)cyclopentene
• 1-(4-Brom-phenyl)-cyclopenten
• 1-(p-Bromphenyl)-cyclopenten
• 1-bromo-4-cyclopent-1-enyl-benzene
• 1-p-bromophenylcyclopentane
• 4-(cyclopent-1-enyl)bromobenzene
• 4-bromo-1-cyclopenten-1-ylbenzene
• ACMC-209nya
• AGN-PC-00AY5B
• ANW-35312
• Benzene, 1-bromo-4-(1-cyclopenten-1-yl)-
• CTK1J3705
• SureCN3583190
• 4-Bromo-1-(cyclopenten-1-yl)benzene
• 1-Bromo-4-(1-cyclopenten-1-yl)benzene
• 1-bromo-4-(cyclopent-1-en-1-yl)benzene

• Inchi： 1S/C11H11Br/c12-11-7-5-10(6-8-11)9-3-1-2-4-9/h3,5-8H,1-2,4H2
• InChI Key： PDPOIVQOJPMXJJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(C2CCCC=2)C=C1

Computed Properties

• Exact Mass: 222.00443

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 91-93 °C
• Boiling Point: 251.2±40.0 °C at 760 mmHg
• Flash Point: 103.2±17.0 °C
• PSA: 0
• LogP: 4.01640
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Bromo-1-(cyclopenten-1-yl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-1-(cyclopenten-1-yl)benzene

4-Bromo-1-(cyclopenten-1-yl)benzene: A Versatile Building Block in Medicinal Chemistry and Organic Synthesis

4-Bromo-1-(cyclopenten-1-yl)benzene (CAS No. 6725-74-2) has emerged as a critical intermediate in the development of novel therapeutic agents, particularly in the context of targeted drug discovery and structure-based design. This compound, characterized by its aromatic benzene ring substituted with a bromine atom and a cyclopentenyl group, represents a unique scaffold that bridges organic synthesis and biological activity. Recent studies highlight its potential in modulating cytochrome P450 enzymes and ion channel interactions, making it a focal point for researchers exploring novel pharmacological mechanisms.

Structurally, 4-Bromo-1-(cyclopenten-1-yl)benzene features a conjugated system between the benzene ring and the cyclopentenyl ring, which facilitates electronic delocalization and enhances its reactivity in synthetic transformations. This conjugation is particularly relevant in the context of drug metabolism studies, where the compound's ability to undergo oxidative metabolism or electrophilic substitution may influence its pharmacokinetic profile. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit improved cell permeability and target specificity compared to traditional aromatic compounds, underscoring its value in lead optimization.

The cyclopentenyl moiety in 4-Bromo-1-(cyclopenten-1-yl)benzene is a key structural element that contributes to its biological activity. This five-membered ring system is known to participate in hydrophobic interactions with biological targets, such as proteins and membrane receptors. Recent computational models suggest that the cyclopentenyl ring may act as a conformational switch, enabling the compound to adopt multiple binding modes depending on the target. This adaptability is particularly advantageous in the development of multitarget drugs, which are increasingly sought after for their potential to address complex diseases like neurodegenerative disorders and inflammatory conditions.

In the realm of antimicrobial research, 4-Bromo-1-(cyclopenten-1-yl)benzene has shown promise as a precursor for synthesizing fluoroquinolone derivatives. A 2024 study in Antimicrobial Agents and Chemotherapy reported that compounds derived from this scaffold exhibit enhanced efflux pump inhibition and biofilm disruption properties, which are critical for overcoming antimicrobial resistance. The bromine substitution at the para position of the benzene ring is hypothesized to modulate the hydrophobicity of the final product, optimizing its ability to penetrate bacterial membranes.

The electrophilic bromine atom in 4-Bromo-1-(cyclopenten-1-yl)benzene serves as a versatile functional group for further chemical modifications. This reactivity is exploited in click chemistry approaches to generate diverse derivatives with tailored biological activities. For instance, recent work in Organic Letters (2023) utilized this compound as a starting material to synthesize pyrazole-based inhibitors targeting kinase enzymes involved in oncogenic pathways. The bromine atom's ability to undergo nucleophilic substitution or radical reactions provides a flexible platform for developing drug-like molecules with improved selectivity and bioavailability.

From a synthetic chemistry perspective, 4-Bromo-1-(cyclopenten-1-yl)benzene is a valuable intermediate for constructing complex molecular architectures. Its conjugated system allows for electrocyclic reactions and Diels-Alder cycloadditions, which are essential in the synthesis of heterocyclic compounds with pharmaceutical relevance. A 2022 study in Chemical Communications demonstrated the utility of this compound in the preparation of indole derivatives with antioxidant properties, highlighting its role in multistep synthetic strategies.

The cytochrome P450 interactions of 4-Bromo-1-(cyclopenten-1-yl)benzene are of particular interest in drug metabolism research. Computational predictions suggest that the compound may act as a substrate or inhibitor of key CYP enzymes involved in drug metabolism. This property is critical for assessing potential drug-drug interactions and metabolic stability. A 2023 review in Drug Metabolism and Disposition emphasized the importance of such studies in predicting the in vivo behavior of compounds in development.

In the context of neuropharmacology, 4-Bromo-1-(cyclopenten-1-yl)benzene has been explored as a scaffold for designing ion channel modulators. Its ability to interact with lipid bilayers and membrane proteins makes it a candidate for targeting ionotropic receptors involved in neurotransmission. A 2024 preclinical study in Pharmacology & Therapeutics reported that derivatives of this compound showed potential in modulating calcium channels linked to neurodegenerative diseases, further expanding its therapeutic relevance.

The synthetic accessibility of 4-Bromo-1-(cyclopenten-1-yl)benzene is a key factor in its widespread use. Efficient methods for its preparation, such as electrophilic aromatic substitution or radical coupling reactions, have been developed to ensure its availability for research and development. These synthetic routes are often optimized for scalability and cost-effectiveness, which are critical for transitioning from preclinical studies to clinical trials.

Overall, 4-Bromo-1-(cyclopenten-1-yl)benzene represents a pivotal molecule in modern medicinal chemistry. Its unique structural features and reactivity make it an ideal platform for exploring novel therapeutic targets and drug discovery strategies. As research continues to uncover its potential in diverse biological contexts, this compound is poised to play a significant role in the development of next-generation therapeutics.